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Compound of Interest

Compound Name: Carbon monoxide (18O)

CAS No.: 4906-87-0

Cat. No.: B3328581

Get Quote

Oxygen-18 (¹⁸O) is a stable, non-radioactive isotope of oxygen that serves as a powerful tracer

in a multitude of scientific disciplines.[1] When incorporated into carbon monoxide (C¹⁸O), it

allows researchers to track the fate of the CO molecule through complex chemical and

biological systems with high precision using techniques like mass spectrometry and infrared

spectroscopy.[2] Applications are extensive, ranging from elucidating reaction mechanisms in

catalysis and organic synthesis to studying metabolic pathways and probing the active sites of

metalloenzymes.[1][2] The synthesis of C¹⁸O is therefore a critical enabling step for advanced

research in chemistry, biochemistry, and environmental science.

This document provides a detailed, two-part protocol for the synthesis of high-purity C¹⁸O,

starting from commercially available ¹⁸O-enriched water (H₂¹⁸O). The strategy involves an

initial, robust generation of ¹⁸O-labeled carbon dioxide (C¹⁸O₂), followed by a catalytic reduction

to the desired C¹⁸O product.

Principle of Synthesis: A Two-Stage Approach
The direct synthesis of C¹⁸O from elemental carbon and H₂¹⁸O is thermodynamically and

kinetically challenging. A more reliable and controllable method involves a two-stage process
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that leverages well-established chemical transformations:

Stage 1: Generation of ¹⁸O-Labeled Carbon Dioxide (C¹⁸O₂): This stage utilizes an acid-

catalyzed oxygen isotope exchange reaction. Carbonic acid (H₂CO₃), formed from the

dissolution of CO₂ in H₂¹⁸O, rapidly exchanges its oxygen atoms with the vast excess of ¹⁸O

in the water. By continuously removing the resulting C¹⁸O₂ gas, the equilibrium is driven

towards a high level of isotopic enrichment. This method is analogous to the water exchange

techniques used for labeling various compounds.[1]

Stage 2: Catalytic Reduction of C¹⁸O₂ to C¹⁸O: The purified C¹⁸O₂ is then reduced to C¹⁸O

using the reverse water-gas shift (RWGS) reaction. This high-temperature, catalyzed

reaction with a reducing agent, typically hydrogen (H₂), is a highly effective method for

producing carbon monoxide from carbon dioxide.

Stage 1: C¹⁸O₂ Generation

Stage 2: C¹⁸O Production
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Caption: Overall workflow for the two-stage synthesis of C¹⁸O from H₂¹⁸O.
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Part 1: Protocol for ¹⁸O-Labeled Carbon Dioxide
(C¹⁸O₂) Generation
This protocol is based on the principle of isotopic exchange between gaseous CO₂ and ¹⁸O-

enriched water. The efficiency of the exchange is maximized by increasing the surface area of

contact between the gas and liquid phases.

Materials and Equipment
¹⁸O-Enriched Water (H₂¹⁸O), 95-98 atom % ¹⁸O

Unlabeled Carbon Dioxide (C¹⁶O₂), high purity grade

Gas-washing bottle (fritted glass bubbler for fine bubble dispersion)

Drying tube filled with a suitable desiccant (e.g., anhydrous CaSO₄)

Cold trap (e.g., Dewar flask with liquid nitrogen or dry ice/acetone slurry)

High-vacuum manifold and pump

Gas-tight syringes and mass flow controllers

Experimental Protocol
System Assembly: Assemble the apparatus in a fume hood. Connect the C¹⁶O₂ gas cylinder

via a mass flow controller to the inlet of the gas-washing bottle. Connect the outlet of the

gas-washing bottle to the drying tube, followed by the cold trap, and finally to a collection

vessel or the inlet of the Stage 2 reactor.

Charging the Reactor: Carefully add a measured volume of H₂¹⁸O to the gas-washing bottle.

Ensure the fritted glass bubbler is submerged.

System Purge: Evacuate the entire system using the vacuum manifold to remove

atmospheric air (N₂, O₂, and unlabeled CO₂). Backfill the system with high-purity nitrogen or

argon and repeat the evacuation process three times.
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Isotope Exchange: After the final evacuation, close the system to the vacuum pump. Begin

bubbling C¹⁶O₂ through the H₂¹⁸O at a low, controlled flow rate (e.g., 5-10 mL/min). The fine

bubbles generated by the fritted glass maximize the gas-liquid interface, facilitating the

oxygen exchange.

Causality: The underlying mechanism is the formation of carbonic acid (H₂C¹⁶O₃) which

rapidly equilibrates with the H₂¹⁸O solvent, leading to the formation of H₂C¹⁸O₃. This

labeled carbonic acid then decomposes back into H₂¹⁸O and C¹⁸O₂.

Product Collection: The generated C¹⁸O₂ gas, along with some water vapor, exits the

bubbler. It is passed through the desiccant tube to remove moisture. The dry C¹⁸O₂ gas is

then collected by condensation in the cold trap cooled with liquid nitrogen.

Monitoring and Completion: The reaction can be monitored by periodically sampling the gas

phase after the bubbler and analyzing its isotopic composition via mass spectrometry. The

process is continued until the desired level of ¹⁸O enrichment is achieved in the collected

CO₂.

Isotope Exchange Mechanism
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Caption: Mechanism of oxygen isotope exchange between CO₂ and H₂¹⁸O.

Part 2: Protocol for Catalytic Reduction of C¹⁸O₂ to
C¹⁸O
This stage employs the reverse water-gas shift (RWGS) reaction over a solid-phase catalyst to

efficiently reduce the C¹⁸O₂.
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Materials and Equipment
Collected ¹⁸O-Labeled Carbon Dioxide (C¹⁸O₂) from Part 1

Hydrogen (H₂), ultra-high purity

Catalyst: e.g., 5% Gold on Alumina (Au/Al₂O₃) or Molybdenum Carbide (Mo₂C).[3]

Quartz tube furnace reactor

Temperature controller

Mass flow controllers for C¹⁸O₂ and H₂

Series of cold traps for product purification

Gas chromatography (GC) or mass spectrometer (MS) for analysis

Experimental Protocol
Catalyst Preparation: Pack a quartz tube reactor with the chosen catalyst, ensuring a uniform

bed depth. Install the reactor inside the tube furnace.

System Assembly: Connect the vessel containing the purified C¹⁸O₂ and the H₂ cylinder to

the reactor inlet via separate mass flow controllers. The reactor outlet should be connected

to a series of cold traps. The first trap (dry ice/acetone) will condense unreacted water, and

the second (liquid nitrogen) will condense unreacted C¹⁸O₂. The final product, C¹⁸O, will not

condense and can be collected in a gas bag or a suitable cylinder.

Catalyst Activation: Heat the catalyst under a flow of H₂ to the temperature recommended by

the manufacturer (typically 300-500 °C) to reduce any surface oxides and activate the

catalyst.

RWGS Reaction: After activation, adjust the furnace to the optimal reaction temperature

(e.g., 400-600 °C, depending on the catalyst). Introduce the C¹⁸O₂ and H₂ gases into the

reactor at a controlled molar ratio, typically with H₂ in excess (e.g., H₂:CO₂ ratio of 2:1 to

4:1).[3]
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Causality: At high temperatures, the catalyst facilitates the dissociation of H₂ and the

activation of C¹⁸O₂. This allows for the transfer of hydrogen atoms and the subsequent

elimination of a H₂¹⁸O molecule, leaving C¹⁸O. The choice of catalyst is critical for

achieving high selectivity for CO over other potential products like methane.[3]

Product Purification and Collection: The gas mixture exiting the reactor (C¹⁸O, H₂O,

unreacted C¹⁸O₂ and H₂) is passed through the purification traps. The H₂¹⁸O and unreacted

C¹⁸O₂ are condensed, allowing the purified C¹⁸O gas to be collected.

Analysis: The purity and isotopic enrichment of the final C¹⁸O product must be verified. This

is typically done using Isotope Ratio Mass Spectrometry (IRMS).[4][5][6] The analysis often

involves oxidizing the C¹⁸O back to C¹⁸O₂ for easier handling in the mass spectrometer.

Parameter Stage 1: C¹⁸O₂ Generation Stage 2: C¹⁸O Production

Primary Reagents H₂¹⁸O, C¹⁶O₂ C¹⁸O₂, H₂

Catalyst None (acid catalysis optional) Au/Al₂O₃ or Mo₂C[3]

Temperature Room Temperature 400 - 600 °C

Pressure ~1 atm ~1 atm

Key Equipment Gas-washing bottle, Cold Trap
Tube Furnace, Mass Flow

Controllers

Expected Product C¹⁸O₂ C¹⁸O

Isotopic Purity Dependent on H₂¹⁸O purity Maintained from C¹⁸O₂

Safety Precautions
WARNING: Carbon monoxide is an extremely toxic, odorless, and colorless gas. This entire

procedure must be conducted in a well-ventilated fume hood.[7] All gas connections must be

leak-tested thoroughly. A carbon monoxide detector should be active in the laboratory at all

times during the experiment. High-pressure gas cylinders must be secured properly. The use of

high temperatures and cryogenic liquids requires appropriate personal protective equipment

(PPE), including safety glasses, thermal gloves, and a lab coat.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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